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Introduction

Diisopropylethylamine trihydrofluoride (DIPEA·3HF) is a widely utilized reagent in organic

synthesis, primarily recognized for its role as a fluorinating agent and a non-nucleophilic base.

[1] This compound, a salt derived from diisopropylethylamine (Hünig's base) and hydrofluoric

acid, offers a convenient and effective source of nucleophilic fluoride ions for a variety of

chemical transformations.[2][3] Its applications are particularly prominent in the pharmaceutical

and agrochemical industries, where the introduction of fluorine atoms into organic molecules

can significantly modulate their biological properties, such as metabolic stability and

bioavailability.[3] This guide provides a comprehensive overview of the chemical properties,

applications, and handling protocols for diisopropylethylamine trihydrofluoride, tailored for

professionals in chemical research and drug development.

Core Chemical and Physical Properties
Diisopropylethylamine trihydrofluoride is typically a colorless to pale yellow liquid under

standard conditions.[4][5] It is soluble in many common organic solvents, including

dichloromethane and chloroform, but has limited solubility in water.[4][6] The key physical and

chemical properties are summarized in the table below.
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Property Value

CAS Number 131600-43-6

Molecular Formula C₈H₂₂F₃N

Molecular Weight 189.26 g/mol [2]

Appearance Clear colorless to yellow-brown liquid[6]

Boiling Point 93-95 °C @ 4 mmHg[7]

Density 0.965 g/mL at 25 °C[5]

Vapor Pressure 11.6 mmHg at 25 °C[6]

Flash Point 40.5 °C[7]

Solubility Soluble in organic solvents, limited in water[6]

Reactivity and Applications in Organic Synthesis
The primary utility of diisopropylethylamine trihydrofluoride stems from its function as a

source of nucleophilic fluoride.[3] It is extensively used in fluorination reactions, including the

synthesis of alkyl fluorides and the ring-opening of epoxides.[2] The sterically hindered nature

of the diisopropylethylamine cation makes it a poor nucleophile, which prevents it from

competing in substitution reactions, a common issue with less hindered amine-HF complexes.

[1]

Key Applications:

Nucleophilic Fluorination: It serves as an effective reagent for introducing fluorine into

organic molecules via nucleophilic substitution of leaving groups like halides and sulfonates.

[3]

Amide Coupling: The parent base, diisopropylethylamine, is a staple in amide bond

formation, and the trihydrofluoride salt can also be involved in processes requiring a

hindered base.[2][8]
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Synthesis of N-Trifluoromethyl (N-CF3) Amines: This reagent is valuable in the synthesis of

N-CF3 secondary amines, which are of significant interest in medicinal chemistry.[3]

Fluorodehydroxylation: In combination with other reagents, it can be used for the conversion

of alcohols into their corresponding alkyl fluorides.[3]

The steric bulk of the diisopropylethylamine component can influence the stereochemistry of

fluorination reactions, potentially allowing for selective reactions at less sterically hindered

sites.[9]

Experimental Protocols
1. Synthesis of Diisopropylethylamine Trihydrofluoride

The synthesis of diisopropylethylamine trihydrofluoride is achieved through the reaction of

diisopropylethylamine with hydrofluoric acid.[2][10]

Protocol: In a suitable reaction vessel, diisopropylethylamine is dissolved in a solvent.

Hydrogen fluoride is then carefully added to the solution under controlled temperature

conditions. The hydrofluoric acid acts as a protonating agent, leading to the formation of the

trihydrofluoride salt.[2][11] Due to the highly corrosive nature of hydrofluoric acid, this

procedure must be conducted with extreme caution, utilizing appropriate personal protective

equipment and in a well-ventilated fume hood.[2]

2. General Protocol for Nucleophilic Fluorination (e.g., Halide Exchange)

This protocol outlines a general procedure for substituting a halide with a fluoride using

diisopropylethylamine trihydrofluoride.

Protocol: A solution of the alkyl halide substrate is prepared in a suitable aprotic solvent (e.g.,

acetonitrile). Diisopropylethylamine trihydrofluoride is then added to the reaction mixture.

The reaction is typically stirred at room temperature or heated as necessary to drive the

reaction to completion. The progress of the reaction can be monitored by techniques such as

TLC or GC-MS. Upon completion, the reaction mixture is worked up to isolate the fluorinated

product. This may involve quenching the reaction, extraction, and purification by

chromatography.
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Safety and Handling
Diisopropylethylamine trihydrofluoride is a hazardous chemical and must be handled with

stringent safety precautions.[12]

Hazards: It is classified as fatal if swallowed, in contact with skin, or if inhaled.[12][13] It

causes severe skin burns and eye damage and is a flammable liquid and vapor.[12]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,

and eye/face protection (safety goggles and face shield).[12] Work should be conducted in a

well-ventilated fume hood.[3]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[4][12] The container should be tightly closed and made of a material resistant to corrosion

by fluorides.[4]

Spill and Waste Management: In case of a spill, evacuate the area and ensure adequate

ventilation. Absorb the spill with an inert material. Waste must be neutralized and disposed of

according to local environmental regulations.[3] Due to the presence of hydrofluoric acid,

specialized neutralization agents like calcium carbonate may be required.[3]
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Caption: Synthesis of Diisopropylethylamine Trihydrofluoride.
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Caption: General workflow for a nucleophilic fluorination reaction.
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Safe Handling Protocol
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Caption: Key steps for the safe handling of DIPEA·3HF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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